5-methoxy-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
Cat. No. B1680165
M. Wt: 228.29 g/mol
InChI Key: KRVMLPUDAOWOGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]2[cH:6][cH:7][nH:8][c:9]2[cH:10][cH:11]1.[NH:12]1[CH2:13][CH2:14][C:15]([OH:18])([OH:19])[CH2:16][CH2:17]1>>[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([C:15]3=[CH:14][CH2:13][NH:12][CH2:17][CH2:16]3)[cH:7][nH:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc2[nH]ccc2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OC1(O)CCNCC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc2[nH]cc(C3=CCNCC3)c2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
